Cas no 66868-67-5 (Benzenamine, 4-[(2-methylpropyl)thio]-2-nitro-)

• Product name: Benzenamine, 4-[(2-methylpropyl)thio]-2-nitro-
• CAS No: 66868-67-5
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.29536
• CID: 388265
• PubChem ID: 20567277

Benzenamine, 4-[(2-methylpropyl)thio]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2-methylpropyl)thio]-2-nitro-
• 4-(2-methylpropylsulfanyl)-2-nitroaniline
• DTXSID40608807
• 4-[(2-Methylpropyl)sulfanyl]-2-nitroaniline
• SCHEMBL11326081
• 66868-67-5

• Inchi： InChI=1S/C10H14N2O2S/c1-7(2)6-15-8-3-4-9(11)10(5-8)12(13)14/h3-5,7H,6,11H2,1-2H3
• InChI Key： AUWYONXGDCWZNF-UHFFFAOYSA-N
• SMILES： CC(C)CSC1=CC(=C(C=C1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.1Ų